Cas no 20004-62-0 (Resistomycin)

• Product Name: Resistomycin
• CAS No: 20004-62-0
• MF: C₂₂H₁₆O₆
• MW: 376.358846664429
• CID: 256625
• PubChem ID: 135430323
• Update Time: 2025-04-19

Resistomycin Chemical and Physical Properties

Names and Identifiers

• 2H-Benzo[cf]pyrene-2,6(1H)-dione,3,5,7,10-tetrahydroxy-1,1,9-trimethyl-
• Resistomycin
• 2H-Benzo(cd)pyrene-2,6(1H)-dione,3,5,7,10-tetrahydroxy-1,1,9-trimethyl
• 3,5,7,10-Tetrahydroxy-1,1,9-trimethyl-1H-benzo[cd]pyren-2,6-dion
• 3,5,7,10-tetrahydroxy-1,1,9-trimethyl-1H-benzo[cd]pyrene-2,6-dione
• 3,5,7,10-Tetrahydroxy-1,1,9-trimethyl-2H-benzo[cd]pyrene-2,6(1H)-dione
• A 3733A
• Antibiotic A 3733a
• Croceomycin
• Geliomycin
• Itamycin
• X 340
• NCGC00160275-03
• UNII-7N3A092A5X
• HELIOMYCIN [WHO-DD]
• BRN 2187224
• Heliomycin (Salt/Mix)
• DTXCID2026101
• 2H-Benzo(cd)pyrene-2,6(1H)-dione, 3,5,7,10-tetrahydroxy-1,1,9-trimethyl-
• RESISTOMYCIN [MI]
• Tox21_111753
• SR-01000318568
• X-340
• CHEBI:29671
• J-012937
• Heliomycin
• DTXSID4046101
• Heliomycin; Geliomycin; Itamycin
• NCGC00160672-01
• Heliomycin [INN]
• BRD-K64517075-001-01-9
• SR-01000318568-1
• 4-08-00-03704 (Beilstein Handbook Reference)
• NS00120011
• 3,5,7,10-tetrahydroxy-1,1,9-trimethyl-2H-benzo(c,d)pyrene-2,6(1H)-dione
• 11029-70-2
• 1,2-Dihydro-1,1,9-trimethyl-3,5,7,10-tetrahydroxy-6H-benzo[c,d]pyrene-2,6-dione
• 20004-62-0
• SCHEMBL2134180
• 3,5,7,10-Tetrahydroxy-1,1,9-trimethyl-2H-benzo[cd]pyrene-2,6(1H)-dione #
• Tox21_111753_1
• NCGC00160275-01
• 6,10,14,19-tetrahydroxy-4,9,9-trimethylpentacyclo[13.3.1.05,18.08,17.011,16]nonadeca-1(19),3,5,7,10,13,15,17-octaene-2,12-dione
• 2,4,10,14-tetrahydroxy-7,7,12-trimethylpentacyclo[13.3.1.05,18.08,17.011,16]nonadeca-1(18),2,4,8,10,12,14,16-octaene-6,19-dione
• NP285
• Geliomitsin
• CHEMBL1320139
• NCGC00160275-02
• 3,5,7,10-TETRAHYDROXY-1,1,9-TRIMETHYL-2H-BENZO(CF)PYRENE-2,6(1H)-DIONE
• AKOS000715231
• 7N3A092A5X
• ABLACSIRCKEUOB-UHFFFAOYSA-N
• Q27110219
• ANTIBIOTIC A-3733A
• CAS-20004-62-0
• Heliomycin; Geliomycin
• DA-67161
• STK177255

• Inchi： 1S/C22H16O6/c1-7-4-9(23)15-18-13(7)10(24)5-8-14(18)19-16(20(15)27)11(25)6-12(26)17(19)21(28)22(8,2)3/h4-6,24-25,27-28H,1-3H3
• InChI Key： MJKDGCARCYPVQG-UHFFFAOYSA-N
• SMILES： OC1=C2C(C=C(C3=C(C4C(C=C(C)C5=C(C=C(C(C5=4)=C23)C1(C)C)O)=O)O)O)=O

Computed Properties

• Exact Mass: 376.09500
• Monoisotopic Mass: 376.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.600±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 325 °C (decomposition)
• Boiling Point: 424.93°C (rough estimate)
• Refractive Index: 1.4450 (estimate)
• Solubility: Insuluble (5.6E-6 g/L) (25 ºC),
• PSA: 115.06000
• LogP: 3.65590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols